![molecular formula C15H21NO2S B7515587 (2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone](/img/structure/B7515587.png)
(2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone
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Overview
Description
(2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone, also known as DMMM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
(2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate for the treatment of various diseases. This compound has also been studied for its potential as a catalyst in organic synthesis reactions.
Mechanism of Action
The mechanism of action of (2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone is not well understood. However, it is believed to interact with specific enzymes or proteins in the body, leading to physiological and biochemical effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For instance, it has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. This compound has also been shown to exhibit antitumor activity, making it a potential candidate for the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the significant advantages of (2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone is its ease of synthesis, which makes it readily available for use in various lab experiments. Additionally, it exhibits high stability and can be stored for extended periods without degradation. However, one of the limitations of this compound is its low solubility in water, which can limit its applications in aqueous-based experiments.
Future Directions
There are several future directions for the research on (2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone. One of the potential directions is to investigate its potential as a drug candidate for the treatment of various diseases. Additionally, further studies are needed to understand its mechanism of action fully. Furthermore, the development of new synthesis methods that can improve its solubility in water could expand its applications in various fields. Finally, the investigation of its potential as a catalyst in organic synthesis reactions could lead to the development of new and efficient synthetic routes for the production of various compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its ease of synthesis, stability, and potential applications in medicinal chemistry and organic synthesis make it an attractive candidate for future research. Further studies are needed to fully understand its mechanism of action and to explore its potential in various fields.
Synthesis Methods
The synthesis of (2,6-Dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone involves the reaction of 2,6-dimethylmorpholine with 3-(methylsulfanylmethyl)benzaldehyde in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure this compound.
properties
IUPAC Name |
(2,6-dimethylmorpholin-4-yl)-[3-(methylsulfanylmethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2S/c1-11-8-16(9-12(2)18-11)15(17)14-6-4-5-13(7-14)10-19-3/h4-7,11-12H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWOHTNJRKAOHLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(=O)C2=CC=CC(=C2)CSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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